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Compound of Interest

1-(4-Hydroxyphenyl)-2-
Compound Name:
methoxyethan-1-one

Cat. No.: B026239

For Immediate Reference: Key Safety and Disposal Information

The proper disposal of 1-(4-Hydroxyphenyl)-2-methoxyethan-1-one is crucial for maintaining
laboratory safety and environmental compliance. This chemical is considered hazardous and
must be managed as chemical waste through an approved hazardous waste program.[1][2]
Under no circumstances should it be disposed of in regular trash or poured down the drain.[1]

[3]

Hazard Profile and Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 1-(4-Hydroxyphenyl)-2-methoxyethan-1-one
was not found, data for similar compounds indicate that it may cause skin and serious eye
irritation.[4] It may also be harmful if inhaled or swallowed.[4][5] Therefore, appropriate
personal protective equipment must be worn at all times during handling and disposal.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Item Specification

Gloves Chemical-resistant gloves (e.qg., nitrile)

Eye Protection Tightly fitting safety goggles or a face shield
Body Protection Lab coat or other protective clothing

Use in a well-ventilated area. If dust or aerosols
Respiratory may be generated, a respirator may be

necessary.

Step-by-Step Disposal Protocol

This protocol outlines the approved procedure for the disposal of 1-(4-Hydroxyphenyl)-2-
methoxyethan-1-one from the point of generation to final collection.

1. Waste ldentification and Labeling:

e As soon as 1-(4-Hydroxyphenyl)-2-methoxyethan-1-one is designated as waste, it must
be labeled as "Hazardous Waste".[1][6]

e The label must include the full chemical name: "1-(4-Hydroxyphenyl)-2-methoxyethan-1-
one". Abbreviations are not permitted.[1]

o The label should also include the date of waste generation, the name of the principal
investigator, and the laboratory location.[1]

2. Waste Collection and Storage:

o Collect waste 1-(4-Hydroxyphenyl)-2-methoxyethan-1-one in a designated, compatible
container with a secure lid.[2][6]

e The container must be in good condition, free from leaks or rust.[6]

» Store the waste container in a designated, well-ventilated hazardous waste accumulation
area.

o Ensure that it is segregated from incompatible materials, such as strong oxidizing agents.[4]
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3. Arranging for Disposal:

e Disposal must be handled through your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.[1]

o Complete any required hazardous waste disposal forms, accurately listing the chemical and
its quantity.[1]

e Do not mix 1-(4-Hydroxyphenyl)-2-methoxyethan-1-one with other chemical wastes unless
explicitly approved by EHS.

4. Disposal of Empty Containers:

o Empty containers that previously held 1-(4-Hydroxyphenyl)-2-methoxyethan-1-one must
be triple-rinsed with a suitable solvent.[6][7]

e The rinsate from this process is also considered hazardous waste and must be collected and
disposed of accordingly.[6][7]

 After triple-rinsing, deface or remove the original label and the container may then be
disposed of as regular trash.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-(4-
Hydroxyphenyl)-2-methoxyethan-1-one.
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Start: Chemical Designated as Waste

1-(4-Hydroxyphenyl)-2-methoxyethan-1-one
to be disposed

Container & Labeling

Select appropriate, sealed container

Label as 'Hazardous Waste' with
full chemical name and details

Storage & Hegregation

Store in designated
hazardous waste area

Segregate from
incompatible materials

Final Disposal

Contact Environmental Health & Safety (EHS)
or approved waste vendor

Complete waste pickup request forms

Professional Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1-(4-Hydroxyphenyl)-2-methoxyethan-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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